Cas no 1428378-40-8 (1-(cyclopropanesulfonyl)-4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidine)

• Product Name: 1-(cyclopropanesulfonyl)-4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidine
• CAS No: 1428378-40-8
• MF: C₁₃H₂₁N₃O₂S₂
• MW: 315.454740285873
• CID: 5367025
• Update Time: 2025-06-07

1-(cyclopropanesulfonyl)-4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidine Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropylsulfonyl-4-[(1-methylimidazol-2-yl)sulfanylmethyl]piperidine
• 1-(cyclopropanesulfonyl)-4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidine

• Inchi： 1S/C13H21N3O2S2/c1-15-9-6-14-13(15)19-10-11-4-7-16(8-5-11)20(17,18)12-2-3-12/h6,9,11-12H,2-5,7-8,10H2,1H3
• InChI Key： RSRDBINOHDALJW-UHFFFAOYSA-N
• SMILES： N1(S(C2CC2)(=O)=O)CCC(CSC2N(C)C=CN=2)CC1

Additional information on 1-(cyclopropanesulfonyl)-4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidine

1-(Cyclopropanesulfonyl)-4-{[(1-Methyl-1H-Imidazol-2-Yl)Sulfanyl]Methyl}Piperidine: A Comprehensive Overview

The compound 1-(cyclopropanesulfonyl)-4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidine (CAS No. 1428378-40-8) is a complex organic molecule with a unique structure that combines elements of sulfur chemistry, cyclic systems, and heterocyclic functionalities. This compound has garnered attention in the fields of organic synthesis, medicinal chemistry, and materials science due to its potential applications in drug development and advanced materials. The molecule's structure is characterized by a piperidine ring substituted with a cyclopropanesulfonyl group and a sulfanyl-containing imidazole moiety, making it a fascinating subject for both theoretical and experimental studies.

Recent advancements in computational chemistry have allowed researchers to delve deeper into the electronic properties and reactivity of cyclopropanesulfonyl groups. These groups are known for their stability and ability to act as leaving groups in certain reactions, which makes them valuable in the synthesis of bioactive compounds. The integration of the cyclopropanesulfonyl group with the piperidine ring in this compound suggests potential applications in the development of kinase inhibitors or other enzyme-targeting agents. Furthermore, the presence of the imidazole ring introduces additional functional diversity, as imidazoles are known for their ability to form hydrogen bonds and participate in π-π interactions, both of which are critical for drug-receptor interactions.

The synthesis of 1-(cyclopropanesulfonyl)-4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidine involves a multi-step process that highlights the importance of protecting groups and precise control over reaction conditions. Recent studies have explored the use of microwave-assisted synthesis to optimize reaction yields and reduce production times. This approach not only enhances the efficiency of the synthesis but also aligns with the growing trend toward sustainable chemical processes. The compound's stability under various conditions has been tested, revealing its resilience to thermal degradation and resistance to oxidation, which are desirable traits for pharmaceutical applications.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting protein kinases. The sulfanyl group plays a crucial role in modulating the compound's bioavailability and pharmacokinetic properties. Recent research has focused on modifying the substituents on the imidazole ring to enhance selectivity and reduce off-target effects. These modifications have led to derivatives with improved potency against specific kinase isoforms, making them strong candidates for further preclinical testing.

The integration of cyclopropane, sulfone, and imidazole functionalities within a single molecule creates a unique chemical entity with diverse applications. Beyond its potential as a therapeutic agent, this compound has also been explored as a building block for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The sulfur atoms in the molecule provide coordination sites for metal ions, enabling the formation of robust structures with applications in gas storage, catalysis, and sensing technologies.

From an environmental perspective, the synthesis and application of this compound align with green chemistry principles due to its high atom economy and minimal waste generation during production. Researchers have also investigated its biodegradability under simulated environmental conditions, which is essential for assessing its long-term impact on ecosystems. These studies have demonstrated that the compound undergoes gradual degradation under aerobic conditions, reducing concerns about its persistence in natural environments.

In conclusion, 1-(cyclopropanesulfonyl)-4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidine (CAS No. 1428378-40-8) represents a significant advancement in organic synthesis with multifaceted applications across various scientific disciplines. Its unique structure, combined with recent research findings, positions it as a valuable tool in drug discovery and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make a lasting impact on both academic research and industrial applications.